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Compound of Interest

Compound Name: AC-55541

Cat. No.: B1665388

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic molecule AC-55541 with
other Protease-Activated Receptor 2 (PAR2) agonists. It details an experimental framework
utilizing small interfering RNA (siRNA) to definitively confirm that the pharmacological effects of
AC-55541 are mediated through its interaction with PAR2.

AC-55541 in Comparison to Alternative PAR2
Agonists

AC-55541 is a potent and selective non-peptidic agonist of PAR2.[1] Its performance is best
understood in the context of other commonly used PAR2 activators. The following table
summarizes the potency of AC-55541 in various cellular assays compared to other agonists.

PEC50 (Cell PEC50 (PI pPEC50 (Ca2+
Compound Type . ] ] o

Proliferation) Hydrolysis) Mobilization)
AC-55541 Small Molecule 6.7 5.9 6.6
AC-264613 Small Molecule Not Reported Not Reported 75-85
2-furoyl-LIGRLO- ) o
NH2 Peptidomimetic Not Reported Not Reported 6.8-7.1
SLIGRL-NH2 Peptide Not Reported Not Reported 45-55
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Data compiled from multiple sources.[1][2][3][4]

AC-55541 and AC-264613 are notable for being among the first small-molecule PAR2 agonists,
offering potential advantages in terms of metabolic stability and bioavailability compared to
peptide-based agonists.[2] While 2-furoyl-LIGRLO-NHZ2 is a potent peptide mimetic, the parent
peptide SLIGRL-NH2 is considerably less potent.[2][3]

Experimental Validation of AC-55541 Target
Engagement Using siRNA

To confirm that AC-55541 exerts its effects specifically through PAR2, a gene knockdown
approach using siRNA is the gold standard. The logic of this experimental design is to first
silence the expression of the PAR2 gene and then challenge the cells with AC-55541. If the
cellular response to AC-55541 is diminished or abolished in the PAR2-silenced cells compared
to control cells, it provides strong evidence that PAR2 is the direct target of AC-55541.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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